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Compound of Interest

Compound Name: Di-n-nonyl phthalate-3,4,5,6-d4

Cat. No.: B1456434 Get Quote

An In-depth Technical Guide on Di-n-nonyl Phthalate-3,4,5,6-d4

This technical guide provides comprehensive information on Di-n-nonyl phthalate-3,4,5,6-d4,

a deuterated stable isotope-labeled compound. It is primarily intended for researchers,

scientists, and professionals in drug development and analytical chemistry who utilize internal

standards for quantitative analysis. This document covers the molecule's properties, its critical

role in analytical methodologies, and a detailed experimental protocol for its application.

Core Compound Specifications
Di-n-nonyl phthalate-3,4,5,6-d4 is the deuterated form of Di-n-nonyl phthalate (DnNP), a

plasticizer belonging to the phthalate ester family. The incorporation of four deuterium atoms

onto the benzene ring provides a distinct mass shift, making it an ideal internal standard for

isotope dilution mass spectrometry techniques. This allows for the accurate quantification of

DnNP and other phthalates in various matrices by correcting for sample loss during preparation

and instrumental variability.

Physicochemical Data
The fundamental properties of Di-n-nonyl phthalate-3,4,5,6-d4 are summarized in the table

below. These values are crucial for method development, particularly in chromatography and

mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1456434?utm_src=pdf-interest
https://www.benchchem.com/product/b1456434?utm_src=pdf-body
https://www.benchchem.com/product/b1456434?utm_src=pdf-body
https://www.benchchem.com/product/b1456434?utm_src=pdf-body
https://www.benchchem.com/product/b1456434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 422.63 g/mol [1][2][3][4]

Molecular Formula C₂₆H₃₈D₄O₄[1][2][4]

CAS Number 1202865-43-7[1][5]

Unlabeled CAS Number 84-76-4[1][5]

Isotopic Purity Typically ≥98 atom % D[2][3]

Chemical Purity Typically ≥98%[2][3]

Appearance Liquid / Clear Yellow Oil[2][4]

Density ~0.99 g/mL at 25 °C[2]

Boiling Point 279-287 °C (for unlabeled compound)[2]

Storage Conditions Room temperature[5]

Application in Analytical Chemistry
The primary application of Di-n-nonyl phthalate-3,4,5,6-d4 is as an internal standard (IS) in

isotope dilution analysis, a highly precise method for quantifying trace-level analytes. This

technique is extensively used in environmental monitoring, food safety testing, and toxicology

studies to measure human exposure to phthalates.

Phthalates are ubiquitous environmental contaminants due to their widespread use as

plasticizers in materials like PVC.[1] Because they are not chemically bound to the polymer

matrix, they can leach into food, beverages, and the environment. Regulatory bodies worldwide

have restricted the levels of certain phthalates in consumer products, necessitating sensitive

and accurate analytical methods for their determination.

Gas chromatography coupled with mass spectrometry (GC-MS) is the most common technique

for phthalate analysis.[1] The use of a stable isotope-labeled internal standard like Di-n-nonyl
phthalate-3,4,5,6-d4 is crucial for achieving high accuracy and precision, as it effectively

compensates for matrix effects and variations during the analytical process.
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Experimental Protocol: Quantification of Phthalates
in Food Contact Materials
This section details a representative experimental protocol for the quantification of Di-n-nonyl

phthalate and other phthalates in plastic food packaging using GC-MS and Di-n-nonyl
phthalate-3,4,5,6-d4 as an internal standard.

Materials and Reagents
Solvents: Dichloromethane, Hexane, Methanol (High purity, suitable for GC-MS analysis)

Standards: Analytical standards of target phthalates.

Internal Standard (IS): Di-n-nonyl phthalate-3,4,5,6-d4 solution of known concentration.

Apparatus: Glassware (volumetric flasks, vials, syringes), sonicator, centrifuge, evaporator

(e.g., nitrogen stream). Note: To avoid phthalate contamination, the use of plastic labware

should be strictly avoided.

Sample Preparation and Extraction
Sample Collection: Accurately weigh approximately 100 mg of the plastic food packaging

material and cut it into small pieces.

Spiking: Add a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard

solution to the sample.

Extraction: Add 10 mL of an appropriate solvent mixture (e.g., 4:1 hexane:ethyl acetate) to

the vial containing the sample. Sonicate the mixture at 60°C for 30 minutes to facilitate the

extraction of phthalates from the plastic matrix.

Concentration: Carefully transfer the solvent extract to a clean tube. Evaporate the solvent to

dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried residue in 1 mL of fresh solvent. Centrifuge the

solution for 10 minutes at 10,000 rpm to pellet any suspended particles.

Analysis: Transfer the supernatant to an autosampler vial for GC-MS analysis.
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GC-MS Instrumentation and Conditions
Gas Chromatograph: Agilent 7890A GC System or equivalent.

Mass Spectrometer: Agilent 5975C GC/MSD, 7000B Triple Quadrupole GC/MS, or

equivalent.

Column: A low-polarity column such as a DB-5MS (30 m x 0.25 mm, 0.25 µm) is commonly

used.

Injection: 1 µL splitless injection at 300 °C.

Carrier Gas: Helium at a constant flow of 2 mL/min.

Oven Program: Initial temperature of 50°C for 1 minute, ramp at 20°C/min to 320°C, and

hold for 2.5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

for higher selectivity and sensitivity.

Ions to Monitor: Monitor characteristic ions for each target phthalate and the internal

standard. For Di-n-nonyl phthalate, the unlabeled compound often shows a prominent

fragment ion at m/z 149. For the deuterated standard, the corresponding fragment or

molecular ion with a +4 mass shift would be monitored.

Data Analysis and Quantification
Calibration Curve: Prepare a series of calibration standards containing known concentrations

of the target phthalates and a constant concentration of the internal standard.

Ratio Calculation: For each standard and sample, calculate the ratio of the peak area of the

analyte to the peak area of the internal standard (Di-n-nonyl phthalate-3,4,5,6-d4).
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Quantification: Plot the peak area ratio against the analyte concentration for the calibration

standards to generate a calibration curve. Use the equation of the line from the linear

regression to calculate the concentration of each phthalate in the prepared samples.

Workflow Visualization
The following diagram illustrates the general workflow for the quantification of phthalates using

GC-MS with an isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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